2-(2,2-diphenylethyl)-4-(1,3-thiazol-2-ylmethyl)morpholine

• IUPAC Name: 2-(2,2-diphenylethyl)-4-(1,3-thiazol-2-ylmethyl)morpholine
• InChI: InChI=1S/C22H24N2OS/c1-3-7-18(8-4-1)21(19-9-5-2-6-10-19)15-20-16-24(12-13-25-20)17-22-23-11-14-26-22/h1-11,14,20-21H,12-13,15-17H2
• InChI Key: CXAOYRVDBWZKRI-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1CC2=NC=CS2)CC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H24N2OS
• Molecular Weight: 364.5 g/mol

Description

2-(2,2-diphenylethyl)-4-(1,3-thiazol-2-ylmethyl)morpholine is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a morpholine derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating the mechanisms of various biological processes.

Mechanism of Action

The mechanism of action of 2-(2,2-diphenylethyl)-4-(1,3-thiazol-2-ylmethyl)morpholine is not fully understood, but it is thought to involve the binding of the compound to specific targets within cells. This binding can lead to changes in the activity of enzymes and other proteins, which can in turn affect various biological processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a variety of biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. It has also been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2,2-diphenylethyl)-4-(1,3-thiazol-2-ylmethyl)morpholine in lab experiments is its high specificity for certain targets within cells. This can allow researchers to investigate specific biological processes with a high degree of precision. However, one limitation of using this compound is that it can be difficult to work with due to its low solubility in water.

Future Directions

There are many potential future directions for research on 2-(2,2-diphenylethyl)-4-(1,3-thiazol-2-ylmethyl)morpholine. One area of interest is in the development of new fluorescent probes for detecting and imaging metal ions in biological systems. Another area of interest is in the investigation of the compound's potential as an anti-cancer agent. Additionally, there may be opportunities to use this compound as a tool for studying the mechanisms of various enzymes and proteins in greater detail.

Synthesis Methods

The synthesis of 2-(2,2-diphenylethyl)-4-(1,3-thiazol-2-ylmethyl)morpholine involves the reaction of 2-(2,2-diphenylethyl)morpholine with 2-chloro-1,3-thiazole in the presence of a base. The resulting product is then purified through recrystallization to yield a white solid with high purity.

Scientific Research Applications

2-(2,2-diphenylethyl)-4-(1,3-thiazol-2-ylmethyl)morpholine has been used in a wide range of scientific research applications. One of its primary uses is as a fluorescent probe for detecting and imaging metal ions in biological systems. It has also been used as a tool for investigating the mechanisms of various enzymes and proteins, as well as for studying the interactions between proteins and other molecules.